Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C14H12N2O3 B8701101 Ethyl 6-(furan-2-yl)imidazo[1,2-a]pyridine-2-carboxylate

Ethyl 6-(furan-2-yl)imidazo[1,2-a]pyridine-2-carboxylate

Cat. No. B8701101
M. Wt: 256.26 g/mol
InChI Key: HSUGROQEAOLMSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08314109B2

Procedure details

This product is prepared under conditions similar to those described for the preparation of Intermediate 15 (step 15.1), replacing the 1-(triisopropylsilyl)pyrrole-3-boronic acid with furan-2-boronic acid.
Name
Intermediate 15
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
furan-2-boronic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Ethyl 6-(furan-2-yl)imidazo[1,2-a]pyridine-2-carboxylate

Identifiers

REACTION_CXSMILES
C([Si](C(C)C)(C(C)C)N1[CH:9]=[CH:8][C:7]([C:10]2[CH:11]=[CH:12][C:13]3[N:14]([CH:16]=[C:17]([C:19]([O:21][CH2:22][CH3:23])=[O:20])[N:18]=3)[CH:15]=2)=C1)(C)C.[O:30]1C=CC=[C:31]1B(O)O>>[O:30]1[CH:31]=[CH:9][CH:8]=[C:7]1[C:10]1[CH:11]=[CH:12][C:13]2[N:14]([CH:16]=[C:17]([C:19]([O:21][CH2:22][CH3:23])=[O:20])[N:18]=2)[CH:15]=1

Inputs

Step One
Name
Intermediate 15
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)[Si](N1C=C(C=C1)C=1C=CC=2N(C1)C=C(N2)C(=O)OCC)(C(C)C)C(C)C
Step Two
Name
furan-2-boronic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(=CC=C1)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
This product is prepared under conditions similar to

Outcomes

Product
Name
Ethyl 6-(furan-2-yl)imidazo[1,2-a]pyridine-2-carboxylate
Type
Smiles
O1C(=CC=C1)C=1C=CC=2N(C1)C=C(N2)C(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.